1-Acetyl-1H-benzotriazole
Overview
Description
1-Acetyl-1H-benzotriazole is a chemical compound used as a reactant for the acylation of cellulose . It has a molecular weight of 161.16 and a molecular formula of C8H7N3O .
Synthesis Analysis
1-Acetyl-1H-benzotriazole can be synthesized from 1H-benzotriazole . The benzotriazole fragment is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor . It can also be prepared as a mixture of two isomers – the 1H- and 2H-benzotriazole isomers .Molecular Structure Analysis
The molecular structure of 1-Acetyl-1H-benzotriazole consists of a benzotriazole ring acetylated at the 1-position .Chemical Reactions Analysis
1-Acetyl-1H-benzotriazole can be used as a reactant for the preparation of 1-aryl-1H-1,2,3-benzotriazoles by reacting with diaryliodonium salts via a C-N activation reaction . It can also be used for the preparation of N-substituted-2-((1- and 2-benzotriazolyl)methyl)-3-acrylates by treating with Baylis-Hillman acetate in the presence of K2CO3 .Physical And Chemical Properties Analysis
1-Acetyl-1H-benzotriazole has a melting point of 46-50 °C and a boiling point of 305.8±25.0 °C (Predicted). It has a density of 1.33±0.1 g/cm3 (Predicted) and a flash point of 110 °C .Scientific Research Applications
Corrosion Inhibition
1-Acetyl-1H-benzotriazole: has been studied for its effectiveness as a corrosion inhibitor, particularly for mild steel in acidic environments like 1M HCl. It has been shown to increase inhibition efficiency with concentration, acting as a mixed-type inhibitor. The compound forms a protective thin film on the metal surface, which can be confirmed by techniques such as SEM and EDAX .
Organic Synthesis
This compound serves as a reactant in the synthesis of various organic molecules. For instance, it is used in the preparation of 1-aryl-1H-1,2,3-benzotriazoles through a C-N activation reaction with diaryliodonium salts. It’s also involved in the formation of N-substituted-2-((1- and 2-benzotriazolyl)methyl)-3-acrylates .
Mechanism of Action
Target of Action
1-Acetyl-1H-benzotriazole is primarily used as a reactant in the acylation of cellulose . It is also used in the preparation of N-acyl imidazolidinones . The primary targets of this compound are cellulose and imidazolidinone .
Mode of Action
The compound interacts with its targets through acylation. In the presence of K2CO3, 1-Acetyl-1H-benzotriazole is used to prepare N-acyl imidazolidinones by acylation of imidazolidinone . It is also used as a reactant for the acylation of cellulose .
Biochemical Pathways
It is known that the compound is involved in the acylation process of cellulose and imidazolidinone .
Result of Action
The result of the action of 1-Acetyl-1H-benzotriazole is the formation of N-acyl imidazolidinones and acylated cellulose . These reactions are facilitated by the presence of K2CO3 .
Action Environment
It is known that the compound’s reactions are facilitated in the presence of k2co3 .
Safety and Hazards
When handling 1-Acetyl-1H-benzotriazole, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing. It is also advised to avoid ingestion and inhalation, and to avoid dust formation .
Relevant Papers One relevant paper discusses the inhibitive effects of 1-acetyl-1H-benzotriazole on corrosion of mild steel in 1M HCl using weight loss and electrochemical techniques . Another paper discusses the esterification of cellulose with acyl-1-benzotriazole .
properties
IUPAC Name |
1-(benzotriazol-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c1-6(12)11-8-5-3-2-4-7(8)9-10-11/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIIUIBKEGRPPDK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=CC=CC=C2N=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70172081 |
Source
|
| Record name | N-Acetylbenzotriazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70172081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-1H-benzotriazole | |
CAS RN |
18773-93-8 |
Source
|
| Record name | N-Acetylbenzotriazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018773938 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Acetylbenzotriazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70172081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Acetyl-1H-benzotriazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 1-Acetyl-1H-benzotriazole (ABTZ) protect mild steel from corrosion in an acidic environment?
A1: ABTZ acts as a mixed-type corrosion inhibitor, meaning it affects both the anodic and cathodic reactions involved in the corrosion process []. The molecule achieves this protection by adsorbing onto the mild steel surface, forming a thin protective film that acts as a barrier between the metal and the corrosive HCl solution []. This adsorption process follows the Langmuir isotherm model, indicating the formation of a monolayer of ABTZ on the steel surface [].
Q2: What evidence supports the formation of a protective film by ABTZ on the mild steel surface?
A2: The research paper presents evidence from Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Analysis (EDAX) that confirms the presence of a thin film on the mild steel surface after exposure to ABTZ in the HCl solution []. These techniques provide visual and elemental analysis, respectively, supporting the claim of ABTZ adsorption and film formation.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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